Cas no 2728765-95-3 (5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2728765-95-3
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5615420
• PubChem ID: 165946373
• Update Time: 2025-06-09

5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-{[(2S)-2-aminopropyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33369784
• 2728765-95-3
• 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C16H18N4O4/c1-8(17)7-18-9-2-3-10-11(6-9)16(24)20(15(10)23)12-4-5-13(21)19-14(12)22/h2-3,6,8,12,18H,4-5,7,17H2,1H3,(H,19,21,22)/t8-,12?/m0/s1
• InChI Key： BCQVGLRAMWDLJK-KBPLZSHQSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(=CC=2C1=O)NC[C@H](C)N)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 122Ų

Additional information on 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2728765-95-3)

The compound 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 2728765-95-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including an amine and a dioxopiperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione in the development of novel pharmacological agents. Its isoindole core structure is particularly intriguing, as it mimics the binding pockets of several biologically relevant targets. This has led to investigations into its interactions with enzymes and receptors involved in various pathological processes. The stereochemistry at the (2S)-position of the amine group is especially noteworthy, as it can influence the compound's pharmacokinetic properties and overall efficacy.

In the realm of drug discovery, the dioxopiperidine substituent plays a crucial role in modulating the compound's solubility and metabolic stability. This feature is essential for optimizing bioavailability and minimizing side effects. Researchers have been exploring synthetic routes to introduce variations into this motif, aiming to enhance binding affinity and selectivity. The combination of these structural elements has positioned 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione as a promising candidate for further development.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research suggests that it may exhibit inhibitory activity against targets associated with inflammatory diseases and cancer. The precise mechanism of action remains under investigation, but preliminary data indicate that it can modulate key signaling pathways by interacting with specific proteins and enzymes. This has sparked interest among academic and industrial researchers who are seeking innovative therapeutic strategies.

The synthesis of 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione presents both challenges and opportunities. The complex architecture necessitates careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to this compound, paving the way for large-scale production and preclinical testing. Collaborative efforts between chemists and biologists are essential to fully exploit its potential.

As our understanding of molecular interactions continues to evolve, compounds like 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione are poised to play a pivotal role in next-generation drug development. The integration of computational modeling with experimental validation has accelerated the discovery process significantly. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can rapidly identify lead compounds with optimized properties.

The future prospects for 5-{(2S)-2-aminopropylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione are bright indeed. Ongoing studies aim to elucidate its full pharmacological profile and explore novel derivatives with enhanced efficacy and reduced toxicity. The compound's unique structural features offer a rich foundation for innovation in medicinal chemistry. As research progresses, it is expected that new applications will emerge， further solidifying its importance in therapeutic development.